Cas no 2408937-36-8 (N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol)

• Product Name: N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol
• CAS No: 2408937-36-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5148184
• Update Time: 2025-05-21

N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol Chemical and Physical Properties

Names and Identifiers

• N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol
• tert-butyl N-{[(1S,2S)-2-hydroxycyclopentyl]methyl}carbamate

• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-8-5-4-6-9(8)13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9-/m0/s1
• InChI Key： SWYKJBCLLWWIHE-IUCAKERBSA-N
• SMILES： C([C@@H]1CCC[C@@H]1O)NC(=O)OC(C)(C)C

Additional information on N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol

N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol: A Comprehensive Overview

N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol, also known by its CAS number 2408937-36-8, is a compound of significant interest in the fields of organic chemistry and drug discovery. This compound is a derivative of cyclopentanol, featuring a Boc (tert-butoxycarbonyl) protecting group and an aminomethyl substituent. The stereochemistry at the 1S and 2S positions of the cyclopentane ring adds to its complexity and potential utility in asymmetric synthesis.

The synthesis of N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol typically involves multi-step processes, often leveraging advanced stereocontrol techniques. Recent advancements in asymmetric catalysis have enabled more efficient routes to this compound, with researchers focusing on enantioselective reductions and organocatalytic strategies. For instance, studies published in the last two years have demonstrated the use of chiral Lewis acids to achieve high enantiomeric excess in key intermediates.

The compound's structure makes it a valuable building block in medicinal chemistry. The presence of the Boc group allows for controlled deprotection under mild conditions, facilitating its use in peptide synthesis and other bioconjugation reactions. Additionally, the aminomethyl group provides a site for further functionalization, enabling the creation of diverse bioactive molecules.

In terms of applications, N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol has been explored as a precursor for potential drug candidates targeting various therapeutic areas. For example, recent research has highlighted its role in the development of inhibitors for enzymes involved in cancer metabolism. The compound's unique stereochemistry has been shown to influence binding affinity and selectivity in these contexts.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity. These methods are essential for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, N-Boc((1S,2S)-2-(aminomethyl)cyclopentyl)-alcohol represents a versatile molecule with promising applications in organic synthesis and drug discovery. Its stereochemical properties and functional groups make it a valuable tool for researchers aiming to develop novel bioactive compounds. As ongoing studies continue to uncover new synthetic routes and applications, this compound is poised to play an increasingly important role in the field.